Cas no 771582-60-6 (3-chloro-2-methylpropan-1-amine)

3-chloro-2-methylpropan-1-amine structure
771582-60-6 structure
Product Name:3-chloro-2-methylpropan-1-amine
CAS No:771582-60-6
MF:C4H10ClN
MW:107.581900119781
MDL:MFCD06213082
CID:5618431
PubChem ID:19773517
Update Time:2023-11-27

3-chloro-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • DTXSID401303205
    • AKOS006293061
    • 771582-60-6
    • 3-CHLORO-2-METHYLPROPAN-1-AMINE
    • EN300-2966778
    • 3-Chloro-2-methyl-1-propanamine
    • SCHEMBL9559090
    • 3-CHLORO-2-METHYLPROPAN-1-AMINE(WXG02974)
    • 1-Propanamine, 3-chloro-2-methyl-
    • 3-chloro-2-methylpropan-1-amine
    • MDL: MFCD06213082
    • Inchi: 1S/C4H10ClN/c1-4(2-5)3-6/h4H,2-3,6H2,1H3
    • InChI Key: IHYMTVGUOZKLFK-UHFFFAOYSA-N
    • SMILES: C(N)C(C)CCl

Computed Properties

  • Exact Mass: 107.0501770g/mol
  • Monoisotopic Mass: 107.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 30.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 0.977±0.06 g/cm3(Predicted)
  • Boiling Point: 139.1±23.0 °C(Predicted)
  • pka: 9.26±0.10(Predicted)

3-chloro-2-methylpropan-1-amine Pricemore >>

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